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Compound of Interest

Compound Name: Lychnose

Cat. No.: B1263447 Get Quote

This guide provides detailed operational and disposal plans for Lyxose, a non-hazardous

monosaccharide. The following procedures are intended for researchers, scientists, and drug

development professionals to ensure safe handling and disposal in a laboratory setting. The

information is based on the assumption that the user intended to inquire about "Lyxose," as

"Lychnose" is not a recognized chemical compound.

Immediate Safety and Handling
Lyxose is classified as a non-hazardous substance.[1][2] However, adherence to standard

laboratory safety protocols is essential. It is a white, odorless, solid powder that is hygroscopic,

meaning it absorbs moisture from the air.[1][2][3]

Recommended Personal Protective Equipment (PPE) when handling Lyxose:

Eye Protection: Wear safety glasses with side shields or goggles.[1]

Hand Protection: Use protective gloves.[1]

Protective Clothing: A standard lab coat is recommended.

First Aid Measures:

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[1]

Skin Contact: Wash off with soap and plenty of water.[1]
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Ingestion: Clean mouth with water. Medical attention is generally not required for small

amounts.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[1]

Quantitative Data Summary
The following table summarizes key physical and chemical properties for Lyxose.

Property Value References

Molecular Formula C₅H₁₀O₅ [1]

Molecular Weight 150.13 g/mol [3]

Appearance White to off-white solid powder [1][2]

Odor Odorless [2][3]

Melting Point 108 - 112 °C / 226.4 - 233.6 °F [2]

Solubility Soluble in water [3]

Stability
Stable under normal

conditions; Hygroscopic
[1][2]

Standard Disposal Procedures
The appropriate disposal method for Lyxose depends on whether it is in solid or liquid form and

if it has been contaminated with hazardous materials.

Experimental Protocol: Step-by-Step Disposal of
Uncontaminated Lyxose
Objective: To provide a clear, procedural guide for the safe and compliant disposal of pure,

uncontaminated Lyxose from a laboratory setting.

Methodology:

Part A: Disposal of Solid, Uncontaminated Lyxose Waste
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Containment: Place the solid Lyxose waste into a primary container that can be securely

sealed.

Packaging: Securely package the primary container. For disposal in regular trash, at least

two layers of packaging (e.g., placing a sealed container inside a second bag or box) are

required to prevent spills.[4][5]

Labeling: Leave the original manufacturer's label on the innermost container.[4] Label the

outer container clearly with the words "Non-hazardous".[4]

Final Disposal: Laboratory personnel must transport the packaged waste directly to the

facility's designated dumpster for regular trash.[4][6] Do not leave chemical containers in

laboratory trash cans to be handled by custodial staff.[6]

Part B: Disposal of Aqueous (Water-Based), Uncontaminated Lyxose Solutions

Assess Quantity: This method is suitable for small laboratory quantities (generally less than 1

liter).[7] For larger volumes, consult your institution's Environmental Health and Safety (EHS)

department.

Dilution: Dilute the Lyxose solution with at least 10-20 parts water.[7]

Drain Disposal: Slowly pour the diluted solution down a laboratory sink drain, flushing with a

generous amount of additional cold water to prevent any potential clogging.[7]

Protocol for Contaminated Lyxose Waste
If Lyxose waste (solid or liquid) is contaminated with a hazardous chemical, it must be treated

as hazardous waste. The disposal procedure is dictated by the hazardous contaminant.

Segregation: Do not mix with non-hazardous waste streams.

Containment: Collect the contaminated waste in a designated, sealed, and compatible

hazardous waste container.

Labeling: Label the container according to your institution's hazardous waste guidelines,

clearly identifying all chemical constituents, including the contaminant.
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Disposal: Manage and dispose of the waste through your institution's official EHS hazardous

waste program.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Lyxose.
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Decision workflow for proper Lyxose disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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